4-(3-Hydroxyphenoxy)benzonitrile
Overview
Description
4-(3-Hydroxyphenoxy)benzonitrile is a chemical compound with the molecular formula C13H9NO2 . It has a molecular weight of 211.22 and is used in various chemical reactions .
Synthesis Analysis
The synthesis of this compound involves complex chemical reactions. In one study, a self-promoted hydroxy-containing phthalonitrile system was prepared through an in situ reaction in a one-pot nucleophilic displacement reaction . Another study discussed the green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent .Molecular Structure Analysis
The molecular structure of this compound has been studied using Density Functional Theory . The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve various steps. One study discussed the preparation of benzonitrile from benzaldehyde and hydroxylamine hydrochloride . Another study highlighted the importance of m-aryloxy phenols in various industries, including plastics, adhesives, and coatings .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, linear formula, and purity . It also has specific melting and boiling points .Mechanism of Action
Biochemical Pathways
It is known that benzonitrile derivatives can undergo biotransformation via the nitrile hydratase–amidase pathway in certain microorganisms .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of chemical compounds. Specific information on how such factors affect 4-(3-hydroxyphenoxy)benzonitrile is currently lacking .
Safety and Hazards
Future Directions
The future directions for 4-(3-Hydroxyphenoxy)benzonitrile involve its potential applications in various industries. It has been found to have potential biological activities, including anti-tumor and anti-inflammatory effects . It is also used in the production of plastics, adhesives, and coatings due to its ability to improve these materials’ thermal stability and flame resistance .
Properties
IUPAC Name |
4-(3-hydroxyphenoxy)benzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO2/c14-9-10-4-6-12(7-5-10)16-13-3-1-2-11(15)8-13/h1-8,15H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BREVHDCJXJZBCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC=C(C=C2)C#N)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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